2-{[4-(4-fluorophenoxy)butyl]amino}ethanol

• IUPAC Name: 2-[4-(4-fluorophenoxy)butylamino]ethanol
• InChI: InChI=1S/C12H18FNO2/c13-11-3-5-12(6-4-11)16-10-2-1-7-14-8-9-15/h3-6,14-15H,1-2,7-10H2
• InChI Key: XEUMMNXVACCSIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCCCNCCO)F
• Molecular Formula: C12H18FNO2
• Molecular Weight: 227.27 g/mol

Description

2-{[4-(4-fluorophenoxy)butyl]amino}ethanol is a chemical compound that is commonly used in scientific research. It is a member of the family of compounds known as beta-adrenergic agonists, which are substances that bind to and activate beta-adrenergic receptors in the body. These receptors are found in many different tissues and organs, including the heart, lungs, and skeletal muscles.

Mechanism of Action

The mechanism of action of 2-{[4-(4-fluorophenoxy)butyl]amino}ethanol involves its binding to beta-adrenergic receptors. Once bound, it activates these receptors, leading to a cascade of intracellular signaling events that ultimately result in various physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are varied and depend on the specific tissue or organ being studied. In the heart, it can increase heart rate and contractility, while in the lungs, it can cause bronchodilation. In skeletal muscle, it can enhance muscle strength and endurance.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2-{[4-(4-fluorophenoxy)butyl]amino}ethanol in lab experiments is its specificity for beta-adrenergic receptors. This allows researchers to selectively study the effects of beta-adrenergic agonists without interference from other signaling pathways. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in experimental settings.

Future Directions

There are many potential future directions for research involving 2-{[4-(4-fluorophenoxy)butyl]amino}ethanol. One area of interest is its potential use as a therapeutic agent for various cardiovascular and respiratory conditions. Another area of interest is its role in muscle physiology and its potential use as a performance-enhancing drug. Additionally, further research is needed to fully understand the long-term effects of this compound on human health.

Synthesis Methods

The synthesis of 2-{[4-(4-fluorophenoxy)butyl]amino}ethanol involves several steps. The first step is the reaction of 4-fluorophenol with 1-bromo-4-butene to form 4-(4-fluorophenoxy)butene. This intermediate is then reacted with ethanolamine to form this compound.

Scientific Research Applications

2-{[4-(4-fluorophenoxy)butyl]amino}ethanol has a wide range of applications in scientific research. One of its primary uses is as a tool to study beta-adrenergic receptors and their role in various physiological processes. It can also be used to investigate the effects of beta-adrenergic agonists on the heart, lungs, and skeletal muscles.